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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of Deuterated

Hexazinone

Introduction
Deuterated Hexazinone, specifically Hexazinone-d6 (dimethyl-d6-amino), is a stable isotope-

labeled version of the herbicide Hexazinone.[1] Hexazinone is a non-selective, broad-spectrum

herbicide belonging to the triazine chemical class, used for pre- and post-emergence weed

control in agriculture, forestry, and industrial land management.[2] The incorporation of

deuterium, a stable isotope of hydrogen, into the hexazinone molecule makes it an invaluable

tool in analytical chemistry, particularly as an internal standard for quantitative analysis by mass

spectrometry.[3][4] This guide provides a comprehensive overview of the physical and chemical

properties of deuterated Hexazinone, its mechanism of action, and relevant experimental

protocols for its analysis.

Physical and Chemical Properties
The physical and chemical properties of deuterated Hexazinone are summarized below. Data

for the unlabeled compound are provided for comparison.
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Property
Deuterated
Hexazinone
(Hexazinone-d6)

Unlabeled
Hexazinone

Citation(s)

IUPAC Name

6-

[bis(trideuteriomethyl)

amino]-3-cyclohexyl-

1-methyl-1,3,5-

triazine-2,4-dione

3-cyclohexyl-6-

(dimethylamino)-1-

methyl-1,3,5-triazine-

2,4-dione

[5]

CAS Number 1219804-22-4 51235-04-2

Molecular Formula C₁₂H₁₄D₆N₄O₂ C₁₂H₂₀N₄O₂

Molecular Weight 258.35 g/mol 252.31 g/mol

Physical Characteristics

Property
Deuterated
Hexazinone
(Hexazinone-d6)

Unlabeled
Hexazinone

Citation(s)

Appearance White Solid White crystalline solid

Melting Point 96 - 98°C 116°C

Solubility

Not specified, but

likely similar to

unlabeled

Soluble in water

Storage

Hygroscopic, -20°C

Freezer, Under inert

atmosphere

Store at room

temperature

Mechanism of Action
Hexazinone functions as a nonselective herbicide by inhibiting photosynthesis. It is absorbed

by the roots and foliage of plants and translocated to the leaves. In the chloroplasts,

Hexazinone binds to the D-1 quinone protein of the photosystem II (PSII) complex, which

blocks the electron transport chain. This disruption prevents the conversion of light energy into
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chemical energy, leading to the production of reactive oxygen species that damage cell

membranes, causing a loss of chlorophyll, leakage of cellular contents, and ultimately, plant

death. The deuteration in Hexazinone-d6 does not alter this biological mechanism of action.
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Plant System Photosystem II (PSII)

Hexazinone Absorption
(Roots and Foliage) Translocation to Leaves Enters Chloroplasts D-1 Quinone Protein

in PSII Complex Electron Transport ChainBinds to & Inhibits Photosynthesis Blocked Reactive Oxygen
Species Production

Cell Membrane Damage
& Chlorophyll Loss Plant Death

Environmental Sample
(e.g., Water, Soil)

Spike with
Hexazinone-d6 (Internal Standard)

Solid-Phase Extraction (SPE)

HPLC Separation
(C18 or C8 Column)

Electrospray Ionization (ESI+)

Tandem Mass Spectrometer
(MS/MS)

Detection (MRM Mode)

Quantification
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Hexazinone
(Analyte)

M.W. ~252.31

Nearly Identical
Chemical & Physical Properties Different Mass

Hexazinone-d6
(Deuterated Analog)

M.W. ~258.35

Ideal Internal Standard
for Quantitative MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1449090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

